PCEEA (hydrochloride)
PCEEA (hydrochloride)
PCEEA is a synthetic drug which is structurally related to the psychoactive compounds eticyclidine, ketamine, and phencyclidine. PCEEA has recently been identified as a likely drug of abuse. The pharmacology of this compound has yet to be elucidated. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
1798021-89-2
VCID:
VC0164048
InChI:
InChI=1S/C16H25NO.ClH/c1-2-18-14-13-17-16(11-7-4-8-12-16)15-9-5-3-6-10-15;/h3,5-6,9-10,17H,2,4,7-8,11-14H2,1H3;1H
SMILES:
CCOCCNC1(CCCCC1)C2=CC=CC=C2.Cl
Molecular Formula:
C16H26ClNO
Molecular Weight:
283.84
PCEEA (hydrochloride)
CAS No.: 1798021-89-2
Reference Standards
VCID: VC0164048
Molecular Formula: C16H26ClNO
Molecular Weight: 283.84
CAS No. | 1798021-89-2 |
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Product Name | PCEEA (hydrochloride) |
Molecular Formula | C16H26ClNO |
Molecular Weight | 283.84 |
IUPAC Name | N-(2-ethoxyethyl)-1-phenylcyclohexan-1-amine;hydrochloride |
Standard InChI | InChI=1S/C16H25NO.ClH/c1-2-18-14-13-17-16(11-7-4-8-12-16)15-9-5-3-6-10-15;/h3,5-6,9-10,17H,2,4,7-8,11-14H2,1H3;1H |
Standard InChIKey | BIADMZGNFJNLSV-UHFFFAOYSA-N |
SMILES | CCOCCNC1(CCCCC1)C2=CC=CC=C2.Cl |
Description | PCEEA is a synthetic drug which is structurally related to the psychoactive compounds eticyclidine, ketamine, and phencyclidine. PCEEA has recently been identified as a likely drug of abuse. The pharmacology of this compound has yet to be elucidated. This product is intended for forensic and research applications. |
Synonyms | N-(2-ethoxyethyl)-1-phenylcyclohexanamine, monohydrochloride |
Reference | 1.Sauer, C.,Peters, F.T.,Staack, R.F., et al. New designer drugs N-(1-phenylcyclohexyl)-2-ethoxyethanamine (PCEEA) and N-(1-phenylcyclohexyl)-2-methoxyethanamine (PCMEA): Studies on their metabolism and toxicological detection in rat urine using gas chrom |
PubChem Compound | 121230830 |
Last Modified | Nov 11 2021 |
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